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This technical guide provides a comprehensive overview of the pivotal role of Lead-206 (2°°Pb)
in the fields of cosmochemistry and meteoritics. The stable isotope 2°6Pb is the terminal
product of the Uranium-238 (238U) decay series, a fundamental process that serves as a
powerful chronometer for elucidating the age and evolution of the early Solar System. By
analyzing the isotopic composition of lead in meteorites, scientists can unravel the timeline of
planetary formation and differentiation.

The Significance of Lead-206 in Cosmochronology

Lead-206 is one of four stable isotopes of lead, the others being 2°4Pb, 2°7Ph, and 2°8Ph. Of
these, 294Pb is the only non-radiogenic isotope, meaning it is not produced by the radioactive
decay of other elements. In contrast, 2°°Ph, 2°7Pb, and 2°®Pb are the end products of the decay
chains of 28U, 235U, and 232Th, respectively.[1] The Uranium-Lead (U-Pb) dating method, a
cornerstone of geochronology and cosmochronology, leverages the constant decay rates of
uranium isotopes to determine the age of rocks and minerals, including those of extraterrestrial
origin.[2]

The abundance of 2°°Pb in a meteorite sample, relative to the primordial 2°4Pb, is directly
proportional to the amount of 238U that has decayed since the meteorite's formation and the
time that has elapsed. This relationship allows for the precise dating of meteorites, providing
critical insights into the timing of events in the early Solar System, such as the formation of the
first solids and the accretion of planetary bodies.[3][4]
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Data Presentation: Lead Isotopic Compositions in
Meteorites

The following tables summarize the lead isotopic compositions of various meteorite samples,

providing a comparative view of the data that underpins our understanding of early Solar

System chronology.
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Note: Some values are approximate or represent a range due to variations in the mineral

phases analyzed within the meteorites.

Experimental Protocols
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The determination of lead isotopic ratios in meteoritic samples is a meticulous process that
demands high-precision analytical techniques to minimize contamination and ensure accuracy.
The two primary methods employed are Thermal lonization Mass Spectrometry (TIMS) and
Laser Ablation Inductively Coupled Plasma Mass Spectrometry (LA-ICP-MS).

Sample Preparation

Regardless of the analytical technique, a rigorous sample preparation protocol is essential.[6]

[7]

o Sample Selection and Cleaning: A pristine, unweathered interior portion of the meteorite is
selected. Any fusion crust is carefully removed. The sample is then cleaned to remove
terrestrial contaminants.

e Crushing and Mineral Separation (Optional): The sample may be crushed into a powder. In
some cases, specific mineral phases, such as zircons or phosphates that are rich in
uranium, are separated for analysis.[8]

» Acid Digestion: The sample is dissolved in a mixture of strong, purified acids (e.qg.,
hydrofluoric, nitric, and hydrochloric acids) in a clean laboratory environment.[8][9]

o Lead Separation: Lead is chemically separated from other elements using anion exchange
chromatography.[9][10] This step is crucial for reducing matrix effects and isobaric
interferences during mass spectrometry.

Thermal lonization Mass Spectrometry (TIMS)

TIMS is a highly precise method for measuring isotope ratios.

o Sample Loading: A purified lead sample is loaded onto a metal filament (typically rhenium).
[O1[11]

« lonization: The filament is heated in the high vacuum of the mass spectrometer, causing the
lead atoms to ionize.[11]

o Mass Separation: The ionized atoms are accelerated and passed through a magnetic field,
which separates them based on their mass-to-charge ratio.[12]
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Detection: The separated ion beams are collected by detectors (Faraday cups or electron
multipliers), and the intensity of each beam is measured to determine the isotopic
abundances.[11]

Data Correction: The measured isotope ratios are corrected for mass fractionation, which is
the preferential evaporation of lighter isotopes during heating.[11]

Laser Ablation Inductively Coupled Plasma Mass
Spectrometry (LA-ICP-MS)

LA-ICP-MS is an in-situ analytical technique that allows for the analysis of very small sample

areas.

Sample Introduction: A high-energy laser is focused on a specific spot on the meteorite
sample (or a separated mineral grain), ablating a small amount of material.[2][13]

Aerosol Transport: The ablated material forms a fine aerosol that is transported by a carrier
gas (typically helium or argon) into the ICP-MS.[13]

lonization in Plasma: The aerosol is introduced into an argon plasma, which is an extremely
hot ionized gas that atomizes and ionizes the sample.[13]

Mass Analysis and Detection: The ions are then introduced into the mass spectrometer,
where they are separated by their mass-to-charge ratio and detected.[13][14] Modern
instruments often use multiple ion counters for simultaneous detection of different isotopes,
enhancing precision.[15][16]

Standardization: The measurements are calibrated against well-characterized standard
materials of known age and isotopic composition to correct for instrumental mass bias and
laser-induced fractionation.[17]

Mandatory Visualizations
Uranium-238 to Lead-206 Decay Chain

The following diagram illustrates the primary decay pathway of Uranium-238 to the stable

Lead-206 isotope, a process that underpins the U-Pb dating method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on Lead-206 in
Cosmochemistry and Meteoritics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076495#lead-206-in-cosmochemistry-and-
meteoritics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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